Cas no 957063-08-0 (2-Acetamido-5-chlorophenylboronic Acid Pinacol Ester)

• Product Name: 2-Acetamido-5-chlorophenylboronic Acid Pinacol Ester
• CAS No: 957063-08-0
• Molecular Formula: C₁₄H₁₉BNO₃Cl
• Molecular Weight: 295.56956
• MDL: MFCD09878425
• CID: 857793
• PubChem ID: 44119586

2-Acetamido-5-chlorophenylboronic Acid Pinacol Ester Properties

Names and Identifiers

• N-(4-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetamide
• 2-Acetamido-5-chlorophenylboronic acid, pinacol ester
• N-[4-chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
• 2-Acetamido-5-chlorobenzeneboronic acid, pinacol ester
• Pinacol ester2-acetamido-5-chlorophenylboronic acid
• 957063-08-0
• MFCD09878425
• 2--Acetamido-5-chlorophenylboronic acid pinacol ester
• 2-Acetamido-5-chlorophenylboronic acid pinacol ester
• AKOS015999010
• DTXSID70657308
• CS-0173985
• BS-33385
• DB-418387

• MDL： MFCD09878425
• InChIKey： MRVKLPGHTKQJIT-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H19BClNO3/c1-9(18)17-12-7-6-10(16)8-11(12)15-19-13(2,3)14(4,5)20-15/h6-8H,1-5H3,(H,17,18)
• SMILES： CC(NC1=C(B2OC(C)(C(C)(O2)C)C)C=C(Cl)C=C1)=O

Computed Properties

• Exact Mass: 295.11500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 295.1146513g/mol
• Heavy Atom Count: 20
• Complexity: 373
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• LogP: 2.67060
• PSA: 47.56000

2-Acetamido-5-chlorophenylboronic Acid Pinacol Ester Security Information

• Dangerous goods sign：

2-Acetamido-5-chlorophenylboronic Acid Pinacol Ester Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides